Cas no 855749-65-4 (3-[(4-bromophenoxy)methyl]benzoic Acid)

3-[(4-Bromophenoxy)methyl]benzoic acid is a brominated aromatic compound featuring a benzoic acid core substituted with a (4-bromophenoxy)methyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both a carboxylic acid and a bromophenoxy moiety allows for versatile functionalization, enabling applications in cross-coupling reactions, esterification, or further derivatization. Its well-defined crystalline form ensures consistent purity, which is critical for precision in synthetic workflows. The compound is typically handled under standard laboratory conditions, with stability suitable for storage and use in controlled environments.
3-[(4-bromophenoxy)methyl]benzoic Acid structure
855749-65-4 structure
Product Name:3-[(4-bromophenoxy)methyl]benzoic Acid
CAS No:855749-65-4
MF:C14H11BrO3
MW:307.139343500137
MDL:MFCD09705998
CID:1839270
Update Time:2025-06-06

3-[(4-bromophenoxy)methyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-bromophenoxy)methyl]benzoic Acid
    • CTK5I7641
    • STK346657
    • 3-(4-Bromo-phenoxymethyl)-benzoic acid
    • SBB019508
    • 3-(4-Brom-benzyloxy)-benzoesaeure
    • 3-(4-bromophenoxymethyl)benzoic acid
    • STOCK3S-13086
    • 3-(4-bromo-benzyloxy)-benzoic acid
    • AC1LBL8R
    • 3-[(4-Bromobenzyl)oxy]benzoic acid
    • AKOS B000207
    • ART-CHEM-BB B000207
    • Benzoic acid, 3-[(4-bromophenyl)methoxy]-
    • MDL： MFCD09705998
    • Inchi： 1S/C14H11BrO3/c15-12-6-4-10(5-7-12)9-18-13-3-1-2-11(8-13)14(16)17/h1-8H,9H2,(H,16,17)
    • InChI Key： ZARFDOAGBBUOQZ-UHFFFAOYSA-N
    • SMILES： C(O)(=O)C1=CC=CC(OCC2=CC=C(Br)C=C2)=C1

Computed Properties

  • Exact Mass: 305.98900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.514±0.06 g/cm3(Predicted)
  • Melting Point: 182-183 °C(Solv: isopropyl ether (108-20-3); ethyl acetate (141-78-6))
  • Boiling Point: 461.1±25.0 °C(Predicted)
  • PSA: 46.53000
  • LogP: 3.72630
  • pka: 4.02±0.10(Predicted)

3-[(4-bromophenoxy)methyl]benzoic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-[(4-bromophenoxy)methyl]benzoic Acid Pricemore >>

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500mg
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